Cas no 889939-01-9 (Ethanone,1-[3-(3-chlorophenyl)-5-isoxazolyl]-)

• Product Name: Ethanone,1-[3-(3-chlorophenyl)-5-isoxazolyl]-
• CAS No: 889939-01-9
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 714281
• PubChem ID: 22831985
• Update Time: 2025-04-19

Ethanone,1-[3-(3-chlorophenyl)-5-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-(3-chlorophenyl)-5-isoxazolyl]-
• 1-[3-(3-chlorophenyl)-1,2-oxazol-5-yl]ethanone
• 5-ACETYL-3(3-CHLOROPHENYL)-ISOXAZOLE
• DTXSID10628552
• A1-04758
• 5-acetyl-3(3-chlorophenyl)isoxazole
• FT-0759655
• 1-[3-(3-Chlorophenyl)-1,2-oxazol-5-yl]ethan-1-one
• 1-(3-(3-Chlorophenyl)isoxazol-5-yl)ethanone
• 889939-01-9
• 1-[3-(3-Chloro-phenyl)-isoxazol-5-yl]-ethanone

• Inchi： 1S/C11H8ClNO2/c1-7(14)11-6-10(13-15-11)8-3-2-4-9(12)5-8/h2-6H,1H3
• InChI Key： GSFDUGNICJVPJS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(C(C)=O)ON=1

Computed Properties

• Exact Mass: 221.02400
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 3.19760